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Compound of Interest

Dibenzyl N,N-
Compound Name:
diisopropylphosphoramidite

Cat. No.: B043645

Technical Data: Dibenzyl N,N-
diisopropylphosphoramidite

This document provides core technical specifications for Dibenzyl N,N-
diisopropylphosphoramidite, a key reagent in organic synthesis. It is particularly utilized for
the phosphitylation of alcohols and plays a significant role in the synthesis of oligonucleotides,
phosphopeptides, and various biomolecules.[1][2][3] The compound's stability and high
efficiency in coupling reactions make it a valuable tool for researchers in nucleic acid chemistry
and drug development.[1]

Chemical Properties and Identification

The fundamental chemical identifiers and properties of Dibenzyl N,N-
diisopropylphosphoramidite are summarized below. This data is critical for stoichiometric
calculations in reaction protocols and for analytical characterization.
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Identifier Value

Molecular Formula C20H28NO2P[1][2][4][5]
Molecular Weight 345.42 g/mol [2][4]

Linear Formula [(CH3)2CH]2NP(OCH2Ce¢Hs)2
CAS Number 108549-23-1[1][2][4]

Structural Information

Dibenzyl N,N-diisopropylphosphoramidite is comprised of a central phosphorus atom
bonded to a diisopropylamino group and two benzyloxy groups. This structure is key to its
function as a phosphitylating agent.
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Diagram of the major functional components of the molecule.

Methodology for Determination of Molecular
Properties

The molecular formula and weight of a chemical compound like Dibenzyl N,N-
diisopropylphosphoramidite are fundamental properties derived from its atomic composition.

1. Molecular Formula (C20H2sNO2P): The formula is determined based on the known structure
of the molecule, which is confirmed through analytical techniques such as Nuclear Magnetic
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Resonance (NMR) spectroscopy and Mass Spectrometry (MS). These methods elucidate the
connectivity and number of atoms (20 Carbon, 28 Hydrogen, 1 Nitrogen, 2 Oxygen, 1
Phosphorus) within the molecule.

2. Molecular Weight (345.42 g/mol ): The molecular weight is calculated by summing the
atomic weights of all atoms present in the molecular formula. The calculation is based on the
standard atomic weights provided by the International Union of Pure and Applied Chemistry
(IUPAC).

e Carbon: 20 x 12.011 u = 240.22 u

e Hydrogen: 28 x 1.008 u = 28.224 u

e Nitrogen: 1 x 14.007 u = 14.007 u

e Oxygen: 2 x15.999 u =31.998 u

e Phosphorus: 1 x 30.974 u = 30.974 u

o Total Molecular Weight: 345.423 u (or g/mol )

Given that these are intrinsic and calculated properties based on the verified structure of the
molecule, detailed experimental protocols for their de novo determination are not typically
included in standard technical guides. The confirmation of these properties for a specific batch
is usually part of a standard Quality Control (QC) procedure, often involving mass
spectrometry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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weight and formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b043645#dibenzyl-n-n-diisopropylphosphoramidite-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4 /4 Tech Support


https://enamine.net/building-blocks/reagents-for-synthesis/dibenzyl-n-n-diisopropylphosphoramidite
https://www.fishersci.com/store/msds?partNumber=AC399640050&countryCode=US&language=en
https://cymitquimica.com/products/3B-D2624/108549-23-1/dibenzyl-nn-diisopropylphosphoramidite/
https://www.benchchem.com/product/b043645#dibenzyl-n-n-diisopropylphosphoramidite-molecular-weight-and-formula
https://www.benchchem.com/product/b043645#dibenzyl-n-n-diisopropylphosphoramidite-molecular-weight-and-formula
https://www.benchchem.com/product/b043645#dibenzyl-n-n-diisopropylphosphoramidite-molecular-weight-and-formula
https://www.benchchem.com/product/b043645#dibenzyl-n-n-diisopropylphosphoramidite-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b043645?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b043645?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

